Cas no 303134-16-9 (N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)acetamide)

• Product Name: N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)acetamide
• CAS No: 303134-16-9
• MF: C₁₀H₁₀N₂O₃S₂
• MW: 270.327999591827
• CID: 3075219
• PubChem ID: 350384
• Update Time: 2025-08-02

N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acetamide
• N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)acetamide
• Oprea1_386141
• STK050755
• 303134-16-9
• NSC-509680
• N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)acetamide
• NSC509680
• Z28179943
• IFLab1_001312
• SR-01000476586
• SCHEMBL15376878
• SR-01000476586-1
• N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)acetamide
• AKOS001037616
• F0359-0031
• HMS1415L14
• Oprea1_613437
• EU-0076356
• IDI1_009179
• AB00667603-01

• Inchi： 1S/C10H10N2O3S2/c1-6(13)11-10-12-8-4-3-7(17(2,14)15)5-9(8)16-10/h3-5H,1-2H3,(H,11,12,13)
• InChI Key： PKLNAPGCLPMZDO-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC2=C(C=1)SC(NC(C)=O)=N2)(=O)=O

Computed Properties

• Exact Mass: 270.01328453Da
• Monoisotopic Mass: 270.01328453Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 113Ų